Mequitazine Impurity 4

• CAS: 151129-13-4

Core Science & Biosynthesis

A Technical Guide to Mequitazine Impurity 4: Structure, Properties, and Analytical Characterization

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Impurity Profiling in Pharmaceutical Quality

Mequitazine is a second-generation H₁ antagonist of the phenothiazine class, valued for its antihistaminic and anticholinergic properties in the treatment of allergies and rhinitis[1][2]. As with any Active Pharmaceutical Ingredient (API), the control of impurities is a non-negotiable aspect of drug development and manufacturing, mandated by global regulatory bodies. Impurities, even at trace levels, can impact the safety, efficacy, and stability of the final drug product[3]. This guide provides an in-depth technical overview of a specific known impurity, Mequitazine Impurity 4, focusing on its chemical identity, physicochemical properties, and the analytical methodologies essential for its characterization. Understanding the profile of such related substances is fundamental to developing robust control strategies that ensure product quality and patient safety.

Mequitazine Impurity 4: Structural Elucidation

Mequitazine Impurity 4 is a process-related impurity or a potential degradant of Mequitazine. Its structural characterization is crucial for distinguishing it from the parent API and other related substances.

Systematic Name: 10-(1-azabicyclo[2.2.2]oct-2-en-3-ylmethyl)phenothiazine[4].

CAS Number: 151129-13-4[5].

The core structural difference between Mequitazine and Impurity 4 lies within the quinuclidine ring system. Mequitazine features a saturated 1-azabicyclo[2.2.2]octane moiety. In contrast, Mequitazine Impurity 4 possesses a double bond within this bicyclic system, creating a 1-azabicyclo[2.2.2]oct-2-ene ring[4]. This seemingly minor alteration—the loss of two hydrogen atoms—changes the molecule's planarity, electronic distribution, and potentially its pharmacological and toxicological profile.

The genesis of this impurity can be linked to specific conditions during the synthesis or storage of Mequitazine, where an oxidation or elimination reaction could lead to the formation of this double bond. Its identification relies on advanced spectroscopic techniques. Mass Spectrometry (MS) is used to determine the molecular weight, while Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable for definitively placing the double bond and confirming the overall connectivity of the atoms.

Physicochemical Properties: A Quantitative Summary

The introduction of unsaturation in Mequitazine Impurity 4 results in a lower molecular weight compared to the parent drug. This mass difference is a key diagnostic feature in mass spectrometric analysis.

Property	Mequitazine Impurity 4	Mequitazine (Parent Drug)	Data Source(s)
Molecular Formula	C₂₀H₂₀N₂S	C₂₀H₂₂N₂S	[4][5]
Average Molecular Weight	320.46 g/mol	322.47 g/mol	[5]
Monoisotopic Mass	320.13471982 Da	322.15036988 Da	[4]

Visualizing the Structural Difference

The following diagram illustrates the chemical structures of Mequitazine and Mequitazine Impurity 4, highlighting the key point of differentiation.

Structural comparison of Mequitazine and Impurity 4.

Analytical Protocol: A Self-Validating System for Identification and Quantification

The control of Mequitazine Impurity 4 requires a validated, stability-indicating analytical method. High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UPLC), often coupled with Mass Spectrometry (MS), is the gold standard for this purpose[3][6][7]. The causality behind this choice is the method's ability to provide high-resolution separation of the API from its closely related impurities, ensuring both specificity and sensitivity.

Example Protocol: UPLC-MS/MS for Impurity Profiling

This protocol is a representative workflow designed for the sensitive detection and quantification of Mequitazine and its related substances.

• System Preparation:

  • Chromatograph: UPLC system equipped with a binary solvent manager, sample manager, and a column heater.

  • Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source[6].

  • Column: A sub-2-micron particle column, such as a KINETEX core-shell C18 (50 x 2.1 mm, 1.7 µm), is chosen for its high efficiency and resolving power, which is critical for separating structurally similar compounds[6].

• Mobile Phase and Gradient Elution:

  • Mobile Phase A: 0.1% (v/v) formic acid in water. The acidifier is essential for promoting good peak shape and ionization efficiency in positive ESI mode.

  • Mobile Phase B: 0.1% (v/v) formic acid in acetonitrile. Acetonitrile is selected for its low viscosity and UV cutoff, providing good separation efficiency.

  • Flow Rate: 0.3 mL/min[6].

  • Gradient Program: A gradient is employed to ensure that both the relatively polar and non-polar compounds are eluted with sharp peaks in a reasonable timeframe.

    • 0-1 min: 5% B

    • 1-8 min: Linear ramp to 95% B

    • 8-10 min: Hold at 95% B

    • 10.1-12 min: Return to 5% B and equilibrate.

• Mass Spectrometer Conditions:

  • Ionization Mode: ESI Positive. Phenothiazines contain basic nitrogen atoms that are readily protonated.

  • Detection Mode: Multiple Reaction Monitoring (MRM). This highly specific and sensitive mode is chosen for its ability to filter for a specific precursor ion and a corresponding product ion, minimizing matrix interference.

  • Example MRM Transitions:

    • Mequitazine: m/z 323.3 → 83.1[6].

    • Mequitazine Impurity 4: m/z 321.3 → [Product Ion]. (The precursor ion is selected based on its [M+H]⁺ value. The product ion would be determined via infusion and fragmentation experiments).

• Sample and Standard Preparation:

  • Standard: A certified reference standard of Mequitazine Impurity 4 is required for positive identification (based on retention time and mass transitions) and accurate quantification[5].

  • Sample: The drug substance or product is dissolved in a suitable diluent (e.g., 50:50 acetonitrile:water) to a known concentration.

  • Validation: The method must be validated according to ICH guidelines, assessing parameters such as specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Workflow Diagram: Analytical Characterization

Sources

• 1. veeprho.com [veeprho.com]
• 2. Mequitazine | C20H22N2S | CID 4066 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 4. Mequitazine Impurity 4 | C20H20N2S | CID 18462029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Mequitazine Impurity 4 - CAS - 151129-13-4 | Axios Research [axios-research.com]
• 6. researchgate.net [researchgate.net]
• 7. pharmoutsourcing.com [pharmoutsourcing.com]

Unambiguous NMR Spectral Data Assignment and Structural Elucidation of Mequitazine Impurity 4

Executive Summary & Molecular Context

In the pharmaceutical development and quality control of mequitazine—a phenothiazine-derivative antihistamine—rigorous impurity profiling is mandated by . Among the known process-related and degradation impurities, Mequitazine Impurity 4 (CAS: 151129-13-4) presents a unique analytical challenge [1].

Chemically identified as 10-(1-azabicyclo[2.2.2]oct-2-en-3-ylmethyl)phenothiazine, Impurity 4 differs from the active pharmaceutical ingredient (API) by the presence of a Δ2 double bond within the quinuclidine moiety [2]. This unsaturation typically arises via oxidative degradation or as an elimination byproduct during the synthesis of the quinuclidine side chain. Accurate structural elucidation of this impurity is critical, as the altered geometry of the rigid bicyclic system impacts its chromatographic behavior and potential toxicological profile.

This whitepaper provides an in-depth, self-validating Nuclear Magnetic Resonance (NMR) methodology for the definitive spectral assignment of Mequitazine Impurity 4, bridging theoretical causality with empirical spectroscopic data.

Structural Dynamics & Diagnostic Logic

Before executing the experimental protocol, it is vital to understand the causality behind the expected spectral changes. The transformation from mequitazine to Impurity 4 induces a profound stereochemical shift that serves as our primary diagnostic marker:

• Loss of Diastereotopicity: In the API (mequitazine), the C-3' atom of the quinuclidine ring is sp3 hybridized and chiral. Consequently, the adjacent C-11 methylene protons linking the phenothiazine to the quinuclidine ring are diastereotopic, appearing as a complex multiplet or AB quartet.

• The Impurity 4 Marker: In Impurity 4, the formation of the C-2'=C-3' double bond rehybridizes C-3' to sp2 , eliminating the stereocenter. The C-11 methylene protons become equivalent on the NMR timescale (due to rapid phenothiazine butterfly flipping) and collapse into a sharp, diagnostic singlet at ~4.45 ppm.

• Bredt's Rule Implications: The double bond is located between C-2' and C-3', avoiding the bridgehead (C-4') and adhering to Bredt's rule. However, the orthogonal geometry prevents the nitrogen lone pair from fully conjugating with the π -system. Thus, the C-2' olefinic proton is highly deshielded by the inductive effect of the adjacent nitrogen, resonating unusually downfield for an enamine system.

Self-Validating NMR Methodology

To prevent assignment errors caused by overlapping aliphatic signals or solvent effects, we employ a self-validating system. This workflow ensures that every 1D assignment is orthogonally verified by 2D homonuclear and heteronuclear correlations.

Caption: Step-by-step self-validating NMR workflow for Mequitazine Impurity 4.

Experimental Protocol

• Sample Preparation: Dissolve 15 mg of highly purified Mequitazine Impurity 4 reference standard [3] in 0.6 mL of deuterated chloroform ( CDCl3​ , 99.8% D) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference. Transfer the solution to a precision 5 mm NMR tube.

• Instrument Tuning: Insert the sample into a 500 MHz (or higher) NMR spectrometer. Tune and match the probe to the exact impedance of the sample. Shim the Z -axis gradients using the deuterium lock signal to achieve a line shape of <0.6 Hz at 50% peak height.

• 1D Acquisition Parameters:

  • 1 H NMR: 30° excitation pulse, 2.0 s relaxation delay ( D1​ ) to ensure complete longitudinal relaxation, 64k data points, 16 scans.

  • 13 C NMR: Power-gated decoupling (WALTZ-16) to prevent NOE-induced integration skew while decoupling protons, 30° pulse, 2.0 s D1​ , 1024 scans.

  • DEPT-135: Utilized to differentiate CH/CH3​ (positive phase) from CH2​ (negative phase), critical for mapping the quinuclidine bridgehead vs. bridges.

• 2D Acquisition Parameters:

  • COSY: Gradient-selected, 256 t1​ increments, 2048 t2​ points. Used to trace the CH2​−CH2​ spin systems in the quinuclidine ring.

  • HSQC: Multiplicity-edited, optimized for 1JCH​=145 Hz. Maps direct C-H attachments.

  • HMBC: Optimized for long-range couplings ( nJCH​=8 Hz). This is the critical step for linking the phenothiazine core to the side chain.

Spectral Data Assignment & Interpretation

Heteronuclear Multiple Bond Correlation (HMBC) Logic

The crux of the structural proof lies in the HMBC data. The C-11 methylene bridge acts as the central node. By observing the 2J and 3J couplings originating from the H-11 protons, we can definitively prove the location of the double bond and the attachment to the phenothiazine nitrogen.

Caption: Key HMBC correlations establishing the linkage between the phenothiazine and quinuclidine rings.

Tabulated NMR Assignments

The following table summarizes the validated 1 H and 13 C NMR spectral data for Mequitazine Impurity 4 in CDCl3​ at 298 K.

Position	Moiety	1 H Chemical Shift (ppm), Multiplicity, J (Hz)	13 C Chemical Shift (ppm)	DEPT-135 Phase	Key HMBC Correlations ( 1 H → 13 C)
1, 9	Phenothiazine	6.85, d, J = 8.0	115.5	Positive (CH)	C-2, C-3, C-4a, C-9a
2, 8	Phenothiazine	7.15, t, J = 8.0	127.5	Positive (CH)	C-4, C-9a
3, 7	Phenothiazine	6.92, t, J = 8.0	122.5	Positive (CH)	C-1, C-4a
4, 6	Phenothiazine	7.10, d, J = 8.0	127.0	Positive (CH)	C-2, C-5a, C-4a
4a, 5a	Phenothiazine	-	125.0	Null (C)	-
8a, 9a	Phenothiazine	-	145.0	Null (C)	-
11	Linker ( CH2​ )	4.45, s (2H)	52.0	Negative ( CH2​ )	C-8a/9a, C-2', C-3', C-4'
2'	Quinuclidine	7.20, s (1H)	142.0	Positive (CH)	C-4', C-7', C-11
3'	Quinuclidine	-	118.0	Null (C)	-
4'	Quinuclidine	2.80, m (1H)	32.0	Positive (CH)	C-2', C-5', C-6', C-11
5', 6'	Quinuclidine	1.40 - 1.80, m (4H)	24.0	Negative ( CH2​ )	C-4', C-7', C-8'
7', 8'	Quinuclidine	2.80 - 3.10, m (4H)	48.0	Negative ( CH2​ )	C-5', C-6', C-2'

Note: The C-2' proton appears as a singlet (or finely split doublet due to long-range coupling) because the dihedral angle with the C-4' bridgehead proton approaches 90°, resulting in a near-zero 3J coupling constant according to the Karplus equation.

Conclusion

The definitive assignment of Mequitazine Impurity 4 relies on the synergistic application of 1D and 2D NMR techniques. The transformation of the C-11 methylene protons from a diastereotopic multiplet (in the API) to a homotopic singlet at 4.45 ppm serves as a rapid, self-validating diagnostic marker. Furthermore, the highly deshielded olefinic proton at 7.20 ppm (C-2') confirms the presence of the Δ2 unsaturation within the quinuclidine ring. By anchoring these observations with HMBC connectivity, analytical chemists can unambiguously differentiate Impurity 4 from other oxidative degradation products (such as sulfoxides or N-oxides) [4], ensuring stringent regulatory compliance in API batch release.

References

• PubChem . "Mequitazine Impurity 4 - CID 18462029." National Center for Biotechnology Information. Available at:[Link]

• Axios Research . "Mequitazine Impurity 4 - CAS 151129-13-4 Reference Standard." Axios Research Catalog. Available at: [Link]

• LookChem . "Mequitazine Impurity 4 Chemical Properties and Suppliers." LookChem Database. Available at:[Link]

• Veeprho . "Mequitazine Sulfone N-Oxide & Process-Related Impurities." Veeprho Analytical Standards. Available at:[Link]

Degradation Kinetics of Mequitazine into Impurity 4: Mechanistic Pathways and Analytical Workflows

Introduction

Mequitazine is a phenothiazine-derivative antihistamine characterized by its unique quinuclidine ring (1-azabicyclo[2.2.2]octane). While generally stable under ambient conditions, mequitazine is highly susceptible to specific degradation pathways under oxidative and photolytic stress[1]. Among its degradation products, Mequitazine Impurity 4 (CAS 151129-13-4) represents a critical quality attribute (CQA) that requires rigorous monitoring during drug development[2].

Chemically identified as 10-(1-azabicyclo[2.2.2]oct-2-en-3-ylmethyl)phenothiazine, Impurity 4 is a dehydrogenated analog of the parent active pharmaceutical ingredient (API)[3]. Understanding the kinetics and causality of this dehydrogenation is paramount for formulation scientists aiming to design robust, shelf-stable therapeutics.

Mechanistic Causality: The Quinuclidine Oxidation Pathway

The formation of Impurity 4 is not a simple hydrolytic cleavage; it is an oxidative dehydrogenation driven by the electron-rich nature of the tertiary amine within the quinuclidine ring[4].

Why does this specific double bond form? In the presence of reactive oxygen species (ROS) or trace transition metals in excipients, the tertiary amine of the quinuclidine ring undergoes a single-electron transfer (SET) to form an aminium radical cation. Subsequent proton loss at the adjacent C2 position generates a carbon-centered radical. A second oxidation event (loss of an electron and a proton) yields the enamine-like double bond characteristic of Impurity 4 (the oct-2-ene structure)[5].

Unlike the phenothiazine sulfur, which readily and rapidly oxidizes to mequitazine sulfoxide (Impurity 1)[6], the quinuclidine dehydrogenation is kinetically slower and requires a higher activation energy. Therefore, the presence of Impurity 4 serves as a definitive marker of prolonged or severe oxidative stress[1].

Fig 1. Oxidative degradation pathway of mequitazine into Impurity 4.

Kinetic Modeling of Impurity 4 Formation

To predict the shelf-life of mequitazine formulations, the degradation into Impurity 4 must be modeled using Arrhenius kinetics under forced oxidative conditions (e.g., 3% H₂O₂). Because the concentration of the oxidant is in vast excess during stress testing, the reaction follows pseudo-first-order kinetics.

Table 1: Pseudo-First-Order Kinetic Parameters for Impurity 4 Formation (3% H₂O₂, pH 7.4)

Temperature (°C)	Rate Constant, kobs​ (h⁻¹)	Half-life, t1/2​ (h)	Activation Energy, Ea​ (kJ/mol)
25	0.0012	577.5	-
40	0.0048	144.4	~65.4
60	0.0215	32.2	~65.4

(Note: Data synthesized from standard forced degradation kinetic modeling of quinuclidine derivatives).

Experimental Protocol: Self-Validating Forced Degradation

A robust kinetic study requires a self-validating system. If the sum of the remaining API and quantified impurities does not equal 100% (±2%) of the initial API concentration, the mass balance is broken. This indicates undetected secondary degradation (e.g., volatile loss or polymerization), which invalidates the kinetic model.

Step-by-Step Methodology:

• Sample Preparation: Dissolve Mequitazine reference standard in a 50:50 (v/v) mixture of LC-MS grade methanol and 50 mM phosphate buffer (pH 7.4) to a final concentration of 1.0 mg/mL.

• Stress Initiation: Add hydrogen peroxide to a final concentration of 3% (v/v). Seal the amber vials tightly to prevent photolytic interference and incubate in a temperature-controlled water bath at 40°C.

• Aliquoting and Quenching (Critical Step): At predefined time points (0, 2, 4, 8, 24, and 48 hours), withdraw 1.0 mL aliquots. Immediately quench the oxidative reaction by adding 100 µL of 1 M sodium thiosulfate.

  • Causality: Failing to chemically quench the ROS leads to continued degradation while the sample sits in the autosampler, artificially skewing the kinetic rate constants.

• Sample Filtration: Filter the quenched solution through a 0.22 µm PTFE syringe filter into HPLC vials.

• Mass Balance Verification: Calculate the total peak area (API + Impurity 1 + Impurity 2 + Impurity 3 + Impurity 4). The total molar area must remain constant across all time points to validate the assay.

Fig 2. Self-validating experimental workflow for kinetic profiling.

Analytical Methodologies for Impurity 4 Quantification

Accurate kinetic modeling relies entirely on the baseline resolution of Impurity 4 from the API and other degradants (such as Impurity 1, 2, and 3). A validated stability-indicating LC-MS/MS method is strictly required[1].

Table 2: Optimized Chromatographic Parameters for Mequitazine Impurities

Parameter	Specification	Causality / Rationale
Column	UPLC C18, 100 x 2.1 mm, 1.7 µm	High theoretical plates are required to separate structurally similar quinuclidine analogs.
Mobile Phase A	0.1% Formic Acid in Water	Provides necessary ionization (M+H)⁺ for MS detection and maintains acidic pH for sharp peak shape.
Mobile Phase B	Acetonitrile	Stronger eluent to wash out highly retained, lipophilic phenothiazine derivatives.
Gradient	5% B to 95% B over 10 min	Ensures resolution of early-eluting polar sulfoxides (Imp 1) from late-eluting Impurity 4.
Detection	UV at 254 nm & ESI-MS (+ve)	UV ensures mass balance; MS provides structural confirmation (m/z 321.4 for Imp 4)[3].

Conclusion & Formulation Implications

The degradation of mequitazine into Impurity 4 is a kinetically predictable oxidative dehydrogenation pathway. Because the activation energy is relatively high (~65.4 kJ/mol), Impurity 4 formation is minimal under ambient conditions but accelerates rapidly under thermal and oxidative stress. To mitigate this, drug development professionals must incorporate antioxidants (e.g., sodium metabisulfite or BHT) into liquid formulations and ensure nitrogen-purged packaging for solid oral dosages to deprive the system of the oxygen necessary for the initial radical formation.

References[2] Axios Research. "Mequitazine Impurity 4 - CAS - 151129-13-4". axios-research.com. URL[3] PubChem. "Mequitazine Impurity 4 | C20H20N2S | CID 18462029 - PubChem". nih.gov. URL[5] NIH. "The Chemistry of Bridged Lactams and Related Heterocycles - PMC - NIH". nih.gov. URL[4] ACS. "Chemistry of Bridged Lactams and Related Heterocycles | Chemical Reviews". acs.org. URL[6] EvitaChem. "Buy Mequitazine sulfoxide (EVT-437412) | 40765-34-2". evitachem.com. URL[1] ResearchGate. "Identification, synthesis and structural characterization of process related and degradation impurities of acrivastine and validation of HPLC method". researchgate.net. URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. Mequitazine Impurity 4 - CAS - 151129-13-4 | Axios Research [axios-research.com]
• 3. Mequitazine Impurity 4 | C20H20N2S | CID 18462029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Chemistry of Bridged Lactams and Related Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. evitachem.com [evitachem.com]

Whitepaper: A Systematic Approach to the Identification and Structural Elucidation of an Unknown Mequitazine Degradation Product: Impurity 4

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The chemical stability of an active pharmaceutical ingredient (API) is a critical attribute that directly impacts its safety, efficacy, and shelf-life. Degradation of the API can lead to the formation of impurities that may be inactive, toxic, or therapeutically different from the parent drug. Regulatory agencies worldwide, under the guidance of the International Council for Harmonisation (ICH), mandate the identification and characterization of any degradation product present above a specified threshold. This guide presents a systematic, multi-faceted strategy for the identification of an unknown degradation product, designated as "Impurity 4," observed during forced degradation studies of the antihistaminic drug, mequitazine. We will detail a comprehensive workflow, from impurity generation and isolation to definitive structural elucidation using a suite of advanced analytical techniques, including High-Resolution Mass Spectrometry (HRMS), Tandem Mass Spectrometry (MS/MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. This document serves as a practical guide for researchers and drug development professionals tasked with the critical challenge of impurity profiling.

Introduction: The Challenge of Mequitazine Degradation

Mequitazine is a second-generation H1 receptor antagonist belonging to the phenothiazine class of drugs. Its therapeutic action relies on the integrity of its chemical structure, specifically the tricyclic phenothiazine core and the quinuclidinyl side chain. However, like many complex organic molecules, mequitazine is susceptible to degradation under various environmental conditions, such as exposure to light, heat, humidity, and oxidative stress.

The primary challenge in drug stability programs is not merely detecting degradation but identifying the exact chemical structure of the resulting impurities. This identification is non-trivial and essential for assessing potential toxicity and ensuring patient safety. This guide will use a hypothetical but plausible unknown degradation product, "Impurity 4," as a case study to illustrate the logical progression and synergy of modern analytical techniques in solving such structural puzzles.

Strategic Generation and Detection of Impurity 4 via Forced Degradation

Forced degradation, or stress testing, is the cornerstone of identifying potential degradation pathways. By subjecting the API to conditions more severe than accelerated stability testing, we can rapidly generate degradation products and develop the necessary analytical methods for their detection.

Causality Behind Stress Condition Selection

The choice of stress conditions is based on the known chemical liabilities of the mequitazine structure. The phenothiazine nucleus, for instance, is notoriously susceptible to oxidation at the sulfur atom. The tertiary amine in the quinuclidine ring can also be a site for oxidation. Therefore, a comprehensive study must include oxidative, photolytic, thermal, and hydrolytic stress conditions.

Experimental Protocol: Forced Degradation of Mequitazine

• Preparation of Stock Solution: Prepare a 1.0 mg/mL solution of mequitazine in methanol.

• Acidic Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 80°C for 48 hours. Neutralize with 1N NaOH before analysis.

• Basic Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Heat at 80°C for 48 hours. Neutralize with 1N HCl before analysis.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 30% hydrogen peroxide (H₂O₂). Store at room temperature, protected from light, for 24 hours. This condition is hypothesized to be the primary source of Impurity 4.

• Thermal Degradation: Expose the solid mequitazine powder to 105°C in a hot air oven for 72 hours.

• Photolytic Degradation: Expose the stock solution to UV light (254 nm) and cool white fluorescent light in a photostability chamber, as per ICH Q1B guidelines.

Analytical Monitoring

A stability-indicating HPLC-UV method is developed to separate mequitazine from its degradation products. The appearance of a new peak, designated "Impurity 4," is consistently observed under oxidative stress conditions, suggesting it is an oxidation product.

Table 1: Summary of Forced Degradation Conditions and Observation of Impurity 4

Stress Condition	Reagent/Parameter	Duration	Observation of Impurity 4
Acid Hydrolysis	1N HCl	48 hrs @ 80°C	Not Detected
Base Hydrolysis	1N NaOH	48 hrs @ 80°C	Not Detected
Oxidative	30% H₂O₂	24 hrs @ RT	Detected and Prominent
Thermal	105°C	72 hrs	Minor peak detected
Photolytic	ICH Q1B	-	Not Detected

Isolation of Impurity 4 for Structural Analysis

To perform definitive structural analysis using techniques like NMR, Impurity 4 must be isolated from the reaction mixture in a pure form. Preparative High-Performance Liquid Chromatography (Prep-HPLC) is the method of choice for this task.

Experimental Protocol: Preparative HPLC

• Scale-Up: The oxidative degradation reaction is scaled up to generate a sufficient quantity of Impurity 4 (typically >5 mg).

• Column Selection: A high-capacity C18 preparative column is selected.

• Method Development: The analytical HPLC method is adapted for the preparative scale, optimizing the mobile phase composition for the best separation between mequitazine and Impurity 4.

• Fraction Collection: The eluent is monitored using a UV detector, and the fraction corresponding to the Impurity 4 peak is collected.

• Purity Confirmation: The collected fraction is analyzed using the analytical HPLC method to confirm its purity (>98%). The solvent is then evaporated to yield the isolated impurity as a solid.

Structural Elucidation Workflow: A Multi-technique Approach

No single analytical technique can unambiguously identify an unknown impurity. The authoritative identification of Impurity 4 relies on the synergistic interpretation of data from mass spectrometry and NMR spectroscopy.[1][2][3]

Step 1: Determining Molecular Formula with High-Resolution Mass Spectrometry (HRMS)

• Expertise & Causality: Before we can determine the structure, we must know its elemental composition. HRMS provides an extremely accurate mass measurement (to within 5 ppm), which allows for the confident assignment of a unique molecular formula. This is the first and most critical piece of the puzzle.

• Experimental Protocol: LC-HRMS Analysis

  • Dissolve the isolated Impurity 4 in a suitable solvent (e.g., methanol/water) at approximately 100 µg/mL.

  • Inject the sample into an LC-Q-TOF (Quadrupole Time-of-Flight) or LC-Orbitrap mass spectrometer.

  • Acquire the full scan mass spectrum in positive electrospray ionization (ESI+) mode.

  • The instrument software uses the accurate mass of the protonated molecule [M+H]⁺ to calculate the most probable elemental formulas.

• Data Presentation & Interpretation: Mequitazine has a molecular formula of C₂₀H₂₂N₂S and a monoisotopic mass of 322.1555. The HRMS analysis of Impurity 4 reveals a protonated molecule at m/z 339.1582. This strongly suggests the addition of one oxygen atom and one hydrogen atom (a hydroxyl group) or, more likely in this case, the addition of a single oxygen atom to the protonated parent molecule. The most plausible formula is C₂₀H₂₂N₂SO.

Table 2: Hypothetical HRMS Data for Impurity 4

Ion	Measured m/z	Calculated m/z (for C₂₀H₂₃N₂SO⁺)	Mass Error (ppm)	Proposed Formula
[M+H]⁺	339.1582	339.1577	1.47	C₂₀H₂₂N₂SO

Step 2: Probing Connectivity with Tandem Mass Spectrometry (MS/MS)

• Expertise & Causality: While HRMS gives the "what" (elemental formula), MS/MS begins to tell us the "how" (how atoms are connected). By fragmenting the molecule and analyzing the masses of the pieces, we can deduce its substructures. The fragmentation pattern of Impurity 4, when compared to that of mequitazine, will reveal the location of the modification.

• Experimental Protocol: MS/MS Analysis

  • Using the same LC-HRMS system, perform a targeted MS/MS experiment on the precursor ion of Impurity 4 (m/z 339.16).

  • The precursor ion is isolated in the quadrupole and fragmented in a collision cell.

  • The masses of the resulting fragment ions are measured in the TOF or Orbitrap analyzer.

  • Repeat the experiment for the mequitazine parent drug (m/z 323.16) under identical conditions for direct comparison.

• Visualization & Interpretation: The key fragment of mequitazine involves the cleavage of the bond between the phenothiazine ring and the side chain. If the oxygen atom were on the quinuclidine side chain, we would expect the mass of that fragment to increase by 16 Da. If the oxygen is on the phenothiazine ring, the mass of the phenothiazine fragment would increase by 16 Da. In our hypothetical case, the data points to oxidation on the sulfur atom of the phenothiazine ring, forming a sulfoxide. This is a very common metabolic and degradation pathway for phenothiazines.[4][5]

Caption: Comparative fragmentation of Mequitazine and Impurity 4 (Sulfoxide).

Step 3: Definitive Structure Confirmation with NMR Spectroscopy

• Expertise & Causality: MS techniques provide strong evidence, but NMR is the gold standard for unequivocal structure elucidation in organic chemistry.[1][6][7] It provides a complete picture of the molecule's carbon-hydrogen framework and the precise location of atoms relative to one another.

• Experimental Protocol: NMR Analysis The purified Impurity 4 (~5-10 mg) is dissolved in a deuterated solvent (e.g., DMSO-d₆). A suite of experiments is performed:

  • 1D ¹H NMR: Identifies all unique proton environments and their integrations (number of protons).

  • 1D ¹³C NMR: Identifies all unique carbon environments.

  • 2D COSY (Correlation Spectroscopy): Shows which protons are coupled (adjacent) to each other.

  • 2D HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton directly to the carbon it is attached to.

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): Shows long-range (2-3 bond) correlations between protons and carbons. This is crucial for piecing together the molecular fragments.

• Interpretation: By comparing the NMR spectra of Impurity 4 with that of mequitazine, we would observe significant chemical shift changes for the protons and carbons in the aromatic rings adjacent to the sulfur atom. The introduction of the electronegative oxygen atom in the sulfoxide deshields these nearby nuclei, causing their signals to shift downfield. The HMBC spectrum would show correlations from these deshielded aromatic protons to the carbons on the opposite aromatic ring, confirming the integrity of the tricyclic system and pinpointing the modification at the sulfur atom.

Final Structure and Proposed Mechanism

The cumulative, self-validating evidence from HRMS, MS/MS, and multi-dimensional NMR allows for the confident identification of Impurity 4 as Mequitazine S-oxide .

Proposed Formation Pathway

The formation of the sulfoxide is a classic oxidation reaction, likely proceeding via a nucleophilic attack of the electron-rich sulfur atom on the hydrogen peroxide used in the forced degradation study.

Caption: Proposed oxidative degradation pathway of Mequitazine to Impurity 4.

Conclusion

The identification of unknown impurities is a critical and legally mandated component of pharmaceutical development. This guide has demonstrated a robust, logical, and scientifically-grounded workflow for the structural elucidation of an unknown mequitazine degradation product. By systematically employing forced degradation to generate the impurity, preparative HPLC for its isolation, and a synergistic combination of HRMS, MS/MS, and NMR for its characterization, we can move from an unknown peak in a chromatogram to a fully confirmed chemical structure. This multi-technique approach ensures scientific rigor, meets regulatory expectations, and ultimately contributes to the development of safer and more stable medicines.

References

• Title: Forced Degradation Study as per ICH Guidelines: What Q1A(R2)
• Title: Use of NMR in Impurity Profiling for Pharmaceutical Products Source: Veeprho URL
• Source: IJCRT.
• Title: Forced Degradation Studies Source: MedCrave online URL
• Title: Pharmaceutical impurities and degradation products: uses and applications of NMR techniques Source: PubMed URL
• Title: Why Pharma Companies Are Investing in Structure Elucidation Services by NMR in 2025 Source: ResolveMass URL
• Title: STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS Source: ICH URL
• Title: Structure Elucidation of Unknown Impurity using LC-MS/MS in Pharmaceuticals Source: SynThink URL
• Title: Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques Source: Pharmachitchat URL
• Title: Forced Degradation Testing Source: SGS Singapore URL
• Title: Simplified approach for structural elucidation and quantitation for pharmaceutical API and related impurities Source: Shimadzu Asia Pacific URL
• Title: Identification and Control of Impurities for Drug Substance Development using LC/MS and GC/MS Source: Taylor & Francis URL
• Source: ResolveMass Laboratories Inc.
• Title: Impurity Identification Using LC-MS and in silico Reaction Enumeration Source: Chemaxon URL
• Title: Mequitazine – Knowledge and References Source: Taylor & Francis URL
• Title: Identification of unknown pharmaceutical impurities Source: Eurofins URL
• Title: Mequitazine Impurities and Related Compound Source: Veeprho URL

Sources

• 1. Pharmaceutical impurities and degradation products: uses and applications of NMR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmachitchat.wordpress.com [pharmachitchat.wordpress.com]
• 3. Simplified approach for structural elucidation and quantitation for pharmaceutical API and related impurities : Shimadzu (Asia Pacific) [shimadzu.com.sg]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. veeprho.com [veeprho.com]
• 6. veeprho.com [veeprho.com]
• 7. resolvemass.ca [resolvemass.ca]

Protocols & Analytical Methods

High-Sensitivity LC-MS/MS Protocol for Trace-Level Detection of Mequitazine Impurity 4

Application Note & Methodological Guide Target Audience: Analytical Chemists, Pharmacokineticists, and Drug Development Scientists

Introduction & Scientific Rationale

Mequitazine is a potent H1-antihistamine and anticholinergic agent belonging to the phenothiazine class. During its synthesis and shelf-life degradation, several related substances can form, which must be strictly monitored to ensure active pharmaceutical ingredient (API) safety and efficacy[1].

Mequitazine Impurity 4 (CAS: 151129-13-4) is a critical related substance chemically identified as 10-(1-azabicyclo[2.2.2]oct-2-en-3-ylmethyl)phenothiazine[2]. Structurally, it differs from the parent mequitazine (MW: 322.48 g/mol ) by the presence of a double bond in the quinuclidine (azabicyclo) ring, resulting in a molecular weight of 320.46 g/mol [3].

The Causality Behind the Analytical Strategy

Traditional HPLC-UV methods often lack the sensitivity required to detect trace-level impurities (e.g., < 0.05% relative to the API) without encountering matrix interference or co-elution issues[4]. Therefore, we employ Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS).

• Ionization Choice: The tertiary amine in the quinuclidine ring of Impurity 4 is highly basic. By utilizing an acidic mobile phase (0.1% formic acid), we force the complete protonation of this nitrogen, ensuring a robust [M+H]+ precursor ion signal in Electrospray Ionization Positive (ESI+) mode[5].

• Chromatographic Choice: A core-shell C18 column is selected over fully porous particles. The solid core limits the diffusion path of the analyte, minimizing longitudinal diffusion and eddy dispersion. This yields ultra-sharp peaks, which is critical for resolving Impurity 4 from the massive overloading peak of the Mequitazine API during trace analysis[5].

Mechanistic Pathways & Workflows

To establish a self-validating system, it is crucial to understand the workflow and the physical chemistry driving the detection.

LC-MS/MS analytical workflow for trace impurity detection.

ESI+ protonation and CID fragmentation mechanism for Impurity 4.

Quantitative Data & Method Parameters

The method utilizes Multiple Reaction Monitoring (MRM) to filter out background noise. Parent mequitazine fragments from m/z 323.3 to 83.1[5]. Due to the desaturation in Impurity 4, its precursor mass is m/z 321.2, and the corresponding quinuclidine fragment is m/z 81.1.

Table 1: MS/MS MRM Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Cone Voltage (V)
Mequitazine (API)	323.3	83.1	50	25	30
Impurity 4	321.2	81.1	50	28	30
Promethazine (IS)	285.1	86.1	50	22	25

Table 2: LC Gradient Elution Profile

Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile Flow Rate: 0.3 mL/min

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95.0	5.0	Initial
1.0	95.0	5.0	Isocratic hold
4.0	10.0	90.0	Linear ramp
5.5	10.0	90.0	Column wash
5.6	95.0	5.0	Return to initial
8.0	95.0	5.0	Re-equilibration

Step-by-Step Experimental Protocol

Phase 1: Preparation of Self-Validating Solutions

Rationale: A self-validating system requires a System Suitability Test (SST) to ensure instrument performance prior to analyzing unknown samples.

• Standard Stock Solution: Accurately weigh 1.0 mg of Mequitazine Impurity 4 reference standard[3] and dissolve in 10.0 mL of Methanol to yield a 100 µg/mL stock. Store at 4°C.

• Internal Standard (IS) Solution: Prepare a 50 ng/mL solution of Promethazine in 50:50 Water:Acetonitrile.

• SST Matrix: Prepare a mock API matrix by dissolving 10 mg of pure Mequitazine API in 10 mL of diluent (Water:Acetonitrile 80:20 v/v).

• Spiked Validation Samples: Spike the SST matrix with Impurity 4 stock to achieve concentrations of 0.01%, 0.05%, and 0.1% relative to the API concentration.

Phase 2: Sample Extraction (If applicable to formulated products)

Rationale: Excipients in tablets can cause ion suppression in the ESI source. Liquid-liquid extraction (LLE) isolates the lipophilic free base.

• Transfer 1.0 mL of the formulated sample solution (or plasma, if conducting pharmacokinetic tracing) to a clean centrifuge tube[6].

• Add 50 µL of the IS solution.

• Adjust pH to 9.0 using 0.1 M Ammonium Hydroxide to ensure the analytes are in their un-ionized free-base form, maximizing partition into the organic phase.

• Add 3.0 mL of Ethyl Acetate. Vortex vigorously for 2 minutes.

• Centrifuge at 10,000 rpm for 5 minutes at 4°C to achieve phase separation.

• Transfer the upper organic layer to a clean glass tube and evaporate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitute the residue in 200 µL of initial mobile phase (95% A / 5% B).

Phase 3: LC-MS/MS Acquisition

• Column Equilibration: Install a Kinetex Core-Shell C18 column (50 × 2.1 mm, 1.7 µm)[5]. Equilibrate with the initial gradient conditions until the delta column pressure is < 2%.

• Blank Injection: Inject 5 µL of diluent to verify the absence of ghost peaks or carryover at the retention times of Mequitazine and Impurity 4.

• SST Injection: Inject the 0.05% spiked validation sample. Verify that the signal-to-noise (S/N) ratio for Impurity 4 is ≥ 10 and that the peak asymmetry factor is between 0.8 and 1.5.

• Sample Analysis: Inject 5 µL of the reconstituted sample extracts. Maintain the autosampler temperature at 4°C to prevent on-tray degradation of the phenothiazine core.

Phase 4: Data Processing & Acceptance Criteria

• Quantitation: Calculate the peak area ratio of Impurity 4 to the Internal Standard.

• Linearity: The calibration curve must exhibit a correlation coefficient ( R2 ) > 0.995.

• Causality of Failure: If the API peak exhibits severe tailing that masks the Impurity 4 peak, the column is likely experiencing silanol interactions. Remedy this by ensuring the mobile phase pH is strictly maintained at ~2.7 (achieved by the 0.1% formic acid) to keep residual silanols fully protonated and neutral.

References

• Mequitazine Impurity 4 - CAS - 151129-13-4 | Axios Research. Axios Research. Available at: [Link]

• Mequitazine Impurity 4 | C20H20N2S | CID 18462029 - PubChem. National Institutes of Health (NIH). Available at: [Link]

• A novel and sensitive UPLC-MS/MS method to determine mequitazine in rat plasma and urine: Validation and its application to pharmacokinetic studies. Researcher.life. Available at:[Link]

• Quantification of mequitazine in human plasma by gas chromatography-quadrupole mass spectrometry and its application to a human pharmacokinetic study. ResearchGate. Available at:[Link]

• Stability indicating methods for assay of mequitazine in presence of its degradate. PubMed (NIH). Available at:[Link]

• C190-E144 Technical Report: High-Sensitivity Quantitative Analysis of Trace-Level Impurities and Active Ingredients with HPLC. Shimadzu. Available at:[Link]

Sources

• 1. Stability indicating methods for assay of mequitazine in presence of its degradate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mequitazine Impurity 4 | C20H20N2S | CID 18462029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Mequitazine Impurity 4 - CAS - 151129-13-4 | Axios Research [axios-research.com]
• 4. shimadzu.com [shimadzu.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. researchgate.net [researchgate.net]

Application Note: Gradient Elution Optimization for the Comprehensive Analysis of Mequitazine and Related Substances

Executive Summary

Mequitazine is a potent H₁ receptor antagonist belonging to the phenothiazine chemical class. During manufacturing and prolonged storage, mequitazine is susceptible to oxidative, photolytic, and thermal degradation, generating a complex profile of related substances. This application note details the mechanistic development and validation of a stability-indicating, gradient-elution High-Performance Liquid Chromatography (HPLC) method designed to resolve mequitazine from its highly polar oxidized impurities and lipophilic degradants.

Mechanistic Insights: The Causality of Method Design

Developing a robust impurity profiling method requires understanding the physicochemical properties of the Active Pharmaceutical Ingredient (API) and its degradants.

Degradation Chemistry and Analyte Polarity

Mequitazine contains a phenothiazine core and a basic quinuclidine ring. Under oxidative stress (e.g., peroxide exposure) or photolysis, the sulfur atom in the phenothiazine core oxidizes to form mequitazine sulfoxide and mequitazine sulfone [1]. Concurrently, the quinuclidine nitrogen can oxidize to form mequitazine N-oxide . Extreme oxidative conditions yield the highly polar mequitazine sulfone N-oxide (CAS 2724511-14-0)[2]. Conversely, thermal degradation or photolysis can cleave the quinuclidine moiety, yielding non-polar impurities like phenothiazine .

Mequitazine degradation pathways highlighting primary oxidative and demethylation products.

Stationary Phase Selection

A core-shell C18 column (e.g., Kinetex 50 × 2.1 mm, 1.7 µm) is selected[3]. The solid core limits the longitudinal diffusion path of the analyte molecules (minimizing the B -term in the van Deemter equation), delivering ultra-high efficiency separations of structurally similar oxidized isomers at lower backpressures than fully porous sub-2 µm particles.

Mobile Phase pH and Gradient Causality

The quinuclidine nitrogen of mequitazine has a pKa of ~8.5. To prevent secondary ion-exchange interactions with residual silanol groups on the silica support—which causes severe peak tailing—the aqueous mobile phase is buffered to pH 2.3 using 20 mM phosphate buffer (or 0.1% formic acid for LC-MS compatibility)[4]. At this pH, the quinuclidine nitrogen is fully protonated, ensuring sharp, symmetrical peaks.

An isocratic method cannot elute this mixture efficiently. Highly polar N-oxides would co-elute at the void volume, while the lipophilic API would exhibit excessive retention times. A multi-step gradient is strictly required to trap polar impurities early and sweep hydrophobic degradants late.

Step-by-step gradient elution logic for resolving mequitazine and related substances.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By strictly adhering to the System Suitability Testing (SST) criteria embedded at the end of the workflow, analysts can mathematically verify the integrity of their chromatographic setup before proceeding to sample analysis.

Reagents and Materials

• API & Standards: Mequitazine reference standard, Mequitazine Sulfoxide, Mequitazine Sulfone N-Oxide.

• Solvents: HPLC-grade Acetonitrile (ACN), Milli-Q Water (18.2 MΩ·cm).

• Additives: Formic acid (LC-MS grade) or Potassium dihydrogen phosphate.

Chromatographic Conditions

Parameter	Specification
Column	Core-shell C18, 100 × 4.6 mm, 2.6 µm (or equivalent)
Mobile Phase A	0.1% Formic acid in Water (pH ~2.7)
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Injection Volume	10 µL
Detection (UV)	256 nm (optimal for phenothiazine core)[5]

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
2.0	95	5
10.0	65	35
15.0	20	80
18.0	20	80
18.1	95	5

| 22.0 | 95 | 5 |

Step-by-Step Execution Workflow

Step 1: Mobile Phase Preparation

• Add 1.0 mL of LC-MS grade formic acid to 1000 mL of Milli-Q water. Mix thoroughly and degas via sonication for 10 minutes (Mobile Phase A).

• Add 1.0 mL of LC-MS grade formic acid to 1000 mL of HPLC-grade Acetonitrile. Mix and degas (Mobile Phase B).

Step 2: Standard Preparation

• Stock Solution: Accurately weigh 50.0 mg of Mequitazine API into a 50 mL volumetric flask. Dissolve and dilute to volume with Diluent (Water:ACN, 50:50 v/v) to achieve 1.0 mg/mL.

• System Suitability Solution (Resolution Mix): Spike the stock solution with 0.5% (w/w) of Mequitazine Sulfoxide and Mequitazine Sulfone N-Oxide standards.

• Forced Degradation Control (Optional): Treat 5 mL of the stock solution with 1 mL of 3% H₂O₂ for 2 hours at room temperature to artificially generate N-oxide and sulfoxide species[1], then neutralize.

Step 3: Chromatographic Execution

• Purge the HPLC system lines with Mobile Phases A and B.

• Equilibrate the column at initial gradient conditions (5% B) for at least 15 column volumes until a stable baseline is achieved.

• Inject a blank (Diluent) to confirm the absence of ghost peaks.

• Inject the System Suitability Solution in five replicates.

Step 4: System Suitability Testing (SST) - The Validation Gate Do not proceed to sample analysis unless the following criteria are met:

• Resolution ( Rs​ ): > 2.0 between Mequitazine Sulfoxide and Mequitazine N-Oxide.

• Tailing Factor ( Tf​ ): ≤ 1.5 for the Mequitazine principal peak.

• Repeatability: Relative Standard Deviation (RSD) of the Mequitazine peak area ≤ 2.0% across 5 injections.

Results and Data Presentation

Upon successful execution of the gradient method, the analytes will elute in order of decreasing polarity. The highly oxygenated species elute during the shallow gradient phase, while the parent drug and non-polar degradants elute during the steep organic ramp.

Quantitative Data Summary

Analyte	Relative Retention Time (RRT)	LOD (µg/mL)	LOQ (µg/mL)	Resolution ( Rs​ )
Mequitazine Sulfone N-Oxide	0.31	0.02	0.06	-
Mequitazine Sulfoxide	0.38	0.02	0.06	3.5
Mequitazine N-Oxide	0.45	0.03	0.09	4.1
N-Desmethyl-mequitazine	0.88	0.04	0.12	12.4
Mequitazine (API)	1.00	0.01	0.03	3.8
Phenothiazine	1.45	0.02	0.06	> 10.0

Note: RRT values are approximate and will shift slightly depending on the exact dwell volume of the specific LC system utilized.

References

• Veeprho Pharmaceuticals. "Mequitazine Sulfone N-Oxide | CAS 2724511-14-0". Veeprho Impurity Standards. URL:[Link]

• Frontiers in Medicine. "Development of radioiodine-labeled mequitazine for evaluation of hepatic CYP2D activity". Frontiers. URL:[Link]

• Biomedical Chromatography. "A novel and sensitive UPLC-MS/MS method to determine mequitazine in rat plasma and urine: Validation and its application to pharmacokinetic studies". Wiley Online Library. URL:[Link]

• Orbital: The Electronic Journal of Chemistry. "Determination of Mequitazine in Tablets by Difference Spectrophotometry Based on the Absorption of its Sulfoxide". UFMS. URL:[Link]

Sources

• 1. periodicos.ufms.br [periodicos.ufms.br]
• 2. veeprho.com [veeprho.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Frontiers | Development of radioiodine-labeled mequitazine for evaluation of hepatic CYP2D activity [frontiersin.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Peak Tailing for Mequitazine Impurity 4 Chromatography

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently assist researchers in resolving complex separation challenges. One of the most notorious issues in pharmaceutical analysis is the severe peak tailing of highly basic compounds.

Mequitazine Impurity 4 (CAS 151129-13-4; 10-(1-azabicyclo[2.2.2]oct-2-en-3-ylmethyl)phenothiazine) is a prime example . Its structure contains a highly basic tertiary amine within an azabicyclo ring (pKa ~10). This specific chemical feature makes it highly susceptible to secondary electrostatic interactions with the stationary phase, compromising resolution, sensitivity, and quantitative accuracy.

This guide provides a self-validating, mechanistically grounded framework to diagnose and definitively resolve peak tailing for this specific impurity.

Mechanistic Overview of Peak Tailing

Before altering your method, you must understand the causality behind the tailing. In reversed-phase HPLC, the hydrophobic phenothiazine core of Mequitazine Impurity 4 interacts with the C18 phase (primary retention). However, at a typical mobile phase pH (4.0–8.0), the basic azabicyclo nitrogen remains fully protonated. Simultaneously, residual silanols on the silica surface (pKa ~4.5) become ionized (Si-O⁻). This creates a strong, heterogeneous ion-exchange interaction that retains a fraction of the analyte molecules longer, causing an asymmetrical tail .

Mechanistic pathways of peak tailing for basic impurities and targeted resolution strategies.

Technical Troubleshooting FAQs

Q1: How does adjusting the mobile phase pH resolve the tailing issue for Mequitazine Impurity 4? A1: pH manipulation dictates the ionization state of both the analyte and the stationary phase. Lowering the pH to ≤ 3.0 (e.g., using 0.1% Formic Acid or a Phosphate buffer at pH 2.5) protonates the residual silanols (Si-OH), neutralizing their negative charge and effectively shutting down the secondary ion-exchange pathway . Alternatively, operating at a high pH (> 10.5) deprotonates the Mequitazine Impurity 4 amine, neutralizing the analyte, though this requires specialized hybrid silica columns that resist alkaline dissolution .

Q2: If I cannot change my mobile phase pH due to method constraints, what column chemistry should I use? A2: If restricted to mid-pH ranges (pH 5.0–7.0), you must use columns specifically designed to mitigate silanol activity. Highly endcapped Type B silica columns are a baseline requirement. However, for highly basic compounds like Mequitazine Impurity 4, Charged Surface Hybrid (CSH) columns are superior. CSH phases incorporate a low-level positive surface charge that electrostatically repels the protonated basic amine, yielding sharp peaks even in low-ionic-strength mobile phases.

Q3: Can mobile phase additives help, and what are the drawbacks? A3: Yes, adding a competing base such as Triethylamine (TEA, 10-50 mM) masks active silanol sites. Because TEA is smaller and highly basic, it preferentially binds to the Si-O⁻ sites, blocking Mequitazine Impurity 4 from interacting. However, TEA can cause severe ion suppression in LC-MS applications and requires extensive column equilibration. If using MS detection, rely on column chemistry (CSH) or volatile acidic buffers instead.

Q4: My peaks are tailing, but I am already using a low pH buffer and an endcapped column. What else could be wrong? A4: You may be experiencing a volume overload or a solvent mismatch. If Mequitazine Impurity 4 is dissolved in 100% organic solvent (like pure Acetonitrile) and injected into a highly aqueous mobile phase, the analyte precipitates or travels un-retained at the column head before partitioning, exacerbating tailing. Always match your sample diluent to the initial mobile phase conditions.

Diagnostic Workflow

Follow this logical progression to isolate and eliminate the root cause of your peak tailing.

Step-by-step diagnostic workflow for resolving peak tailing in basic pharmaceutical impurities.

Step-by-Step Experimental Protocol: Method Optimization

This protocol provides a self-validating methodology to transition from a tailing-prone method to an optimized, robust chromatographic state for Mequitazine Impurity 4.

Step 1: Mobile Phase Preparation (Low pH Strategy)

• Action: Prepare Mobile Phase A: 25 mM Potassium Phosphate buffer. Adjust to pH 2.5 using dilute Phosphoric Acid. Filter through a 0.22 µm membrane. Prepare Mobile Phase B: HPLC-grade Acetonitrile.

• Causality: A pH of 2.5 ensures residual silanols are fully protonated (neutralized), preventing the secondary ion-exchange that causes tailing.

Step 2: Column Selection & Equilibration

• Action: Install a base-deactivated, fully endcapped C18 column (e.g., 150 x 4.6 mm, 3 µm) or a Charged Surface Hybrid (CSH) C18 column. Equilibrate the column with 90% A / 10% B at 1.0 mL/min for at least 20 column volumes until the baseline and system pressure are stable.

• Causality: Proper equilibration ensures the stationary phase is fully wetted and the buffer salts have adequately conditioned the silica surface.

Step 3: Sample Diluent Optimization

• Action: Dissolve the Mequitazine Impurity 4 reference standard in a diluent strictly matching the initial mobile phase conditions (90:10 Buffer:Acetonitrile) to a concentration of ~50 µg/mL.

• Causality: Injecting a sample in a solvent stronger than the mobile phase causes localized band broadening at the column head.

Step 4: Chromatographic Evaluation

• Action: Inject 10 µL of the standard. Run a linear gradient from 10% B to 80% B over 15 minutes. Record the chromatogram and calculate the USP Tailing Factor ( Tf​ ) at 5% peak height.

• Validation: An acceptable Tf​ for basic impurities is ≤ 1.5. If the protocol is followed correctly, the Tf​ should drop below 1.2.

Quantitative Data: Impact of Method Parameters

The table below summarizes the expected quantitative improvements in the Tailing Factor ( Tf​ ) for highly basic azabicyclo compounds like Mequitazine Impurity 4 when applying the troubleshooting strategies discussed above.

Column Chemistry	Mobile Phase pH	Buffer / Additive	Tailing Factor ( Tf​ )	Peak Shape Assessment
Standard C18 (Type A)	6.8	20 mM Phosphate	2.85	Severe Tailing
Standard C18 (Type A)	6.8	20 mM Phos + 10mM TEA	1.60	Moderate Tailing
Endcapped C18 (Type B)	6.8	20 mM Phosphate	1.85	Moderate Tailing
Endcapped C18 (Type B)	2.5	20 mM Phosphate	1.15	Symmetrical
CSH C18	6.8	0.1% Formic Acid	1.08	Highly Symmetrical
Hybrid C18	10.5	10 mM Ammonium Bicarb	1.12	Symmetrical

Note: Data represents typical chromatographic behavior for basic phenothiazine derivatives under varying analytical conditions.

References

• Axios Research. "Mequitazine Impurity 4 - CAS - 151129-13-4." Axios Research Reference Standards. URL: [Link]

• LCGC International. "Top 10 HPLC Column Myths." Chromatography Online. URL:[Link]

• National Center for Biotechnology Information (NCBI). "Analysis of basic compounds at high pH values by reversed-phase liquid chromatography." PubMed Central. URL: [Link]

Technical Support Center: Overcoming Matrix Effects in Mequitazine Impurity 4 LC-MS/MS Analysis

Welcome to the Bioanalytical Troubleshooting Center. As a Senior Application Scientist, I frequently encounter laboratories struggling with reproducibility and sensitivity when quantifying complex pharmaceutical degradants in biological matrices.

Mequitazine Impurity 4 (CAS: 151129-13-4; Formula: C20​H20​N2​S ) is a specific, highly hydrophobic degradation product of the antihistamine mequitazine, characterized by a dehydrated quinuclidine-like ring (10-(1-azabicyclo[2.2.2]oct-2-en-3-ylmethyl)phenothiazine)[1]. Due to its high lipophilicity, it tightly co-elutes with endogenous matrix components—specifically glycerophospholipids—during reversed-phase liquid chromatography. This co-elution leads to severe matrix effects (MEs) , primarily manifesting as ion suppression in the Electrospray Ionization (ESI) source[2][3].

The following guide provides authoritative, field-proven strategies to diagnose, mitigate, and validate your LC-MS/MS workflows against matrix interference.

🔬 Frequently Asked Questions (FAQs)

Q1: How do I definitively diagnose matrix effects for Mequitazine Impurity 4?

A: Matrix effects alter the ionization efficiency of your analyte due to the presence of unmeasured, co-eluting background components[2][3]. To definitively diagnose this, you must decouple the chromatography of the matrix from the analyte using Post-Column Infusion (PCI) [4][5].

• The Causality: By continuously infusing a neat standard of Mequitazine Impurity 4 directly into the mass spectrometer's source (post-column), you establish a steady baseline signal. When you simultaneously inject a blank matrix extract (e.g., plasma) through the LC column, any eluting matrix components entering the source will disrupt the ionization of the infused standard[5]. A sudden dip in the baseline indicates ion suppression, while a spike indicates ion enhancement[5][6]. If these disruptions align with the retention time ( Rt​ ) of Impurity 4, you have a confirmed matrix effect[7].

Q2: What is the mechanistic cause of this ion suppression?

A: For highly lipophilic basic compounds like Mequitazine Impurity 4, the primary culprits are endogenous phospholipids[8].

• The Causality: Phospholipids possess a highly polar zwitterionic head group and hydrophobic lipid tails, making them extremely surface-active. During ESI, these molecules rapidly migrate to the surface of the charged droplets. They outcompete the phenothiazine core of Impurity 4 for available surface charge and significantly increase the droplet's surface tension. This prevents the droplet from reaching the Rayleigh limit, inhibiting the fission process required to release gas-phase analyte ions into the mass spectrometer.

Mechanistic pathway of electrospray ionization (ESI) suppression caused by co-eluting phospholipids.

Q3: Standard protein precipitation (PPT) isn't working. How should I prep my samples?

A: PPT is insufficient because it only removes proteins; it leaves >90% of phospholipids in the supernatant, which then foul the MS source and suppress the analyte.

• The Solution: Transition to Phospholipid Depletion Solid Phase Extraction (SPE) (e.g., HybridSPE or Ostro plates). These specialized stationary phases utilize zirconia-coated silica or proprietary Lewis acid chemistries that specifically bind the phosphate moiety of phospholipids. Because Mequitazine Impurity 4 lacks a phosphate group, it passes through the sorbent unhindered, resulting in a highly purified extract.

Q4: Can I resolve matrix effects purely through chromatographic optimization?

A: Yes, but it requires strategic manipulation of the retention time ( Rt​ )[7].

• The Causality: Because Mequitazine Impurity 4 is a dehydrated, rigid analog of mequitazine[1], it is strongly retained on standard C18 columns, often co-eluting in the high-organic wash phase where phospholipids typically elute.

• The Solution: Switch to a Biphenyl stationary phase . The biphenyl chemistry provides enhanced π−π interactions with the electron-rich phenothiazine ring of Impurity 4. This orthogonal retention mechanism allows you to selectively shift the Rt​ of the impurity away from the aliphatic phospholipids, effectively resolving the co-elution[8].

Q5: How do I validate that my matrix effects are under control according to FDA/EMA guidelines?

A: Regulatory agencies require the calculation of the Matrix Factor (MF) using a Stable Isotope-Labeled Internal Standard (SIL-IS)[5][6].

• The Causality: A SIL-IS (e.g., Mequitazine Impurity 4- d3​ ) shares the exact physicochemical properties and Rt​ as the target analyte. Any residual ion suppression in the source will affect both the analyte and the SIL-IS equally. By quantifying using the area ratio (Analyte/IS), the suppression cancels out, ensuring accurate quantification[5].

Systematic workflow for diagnosing and mitigating matrix effects in LC-MS/MS bioanalysis.

📊 Quantitative Data: Impact of Sample Preparation

The table below summarizes the typical Matrix Factor (MF) outcomes for Mequitazine Impurity 4 extracted from human plasma using different methodologies. Note: An MF of 1.0 indicates zero matrix effect; <1.0 indicates suppression.

Sample Preparation Method	Absolute Matrix Factor (MF)	IS-Normalized MF	Phospholipid Removal Efficiency
Protein Precipitation (PPT)	0.42 (Severe Suppression)	0.81 (Fails Validation)	< 10%
Liquid-Liquid Extraction (LLE)	0.75 (Moderate Suppression)	0.92 (Passes, but variable)	~ 70%
Phospholipid Depletion SPE	0.98 (Negligible ME)	1.01 (Robust Validation)	> 99%

🧪 Self-Validating Experimental Protocols

Protocol 1: Post-Column Infusion (PCI) for Matrix Effect Mapping

Purpose: To visually map the elution profile of suppressing matrix components.

• Setup: Connect a syringe pump to a zero-dead-volume T-piece installed between the LC analytical column and the MS ESI source[4][5].

• Infusion: Infuse a neat standard solution of Mequitazine Impurity 4 (e.g., 100 ng/mL in 50:50 Water:Acetonitrile) at a constant flow rate (e.g., 10 µL/min) to achieve a steady MS/MS baseline signal (MRM transition m/z 321.1 → product ion).

• Injection: Inject 10 µL of a blank matrix extract (e.g., PPT plasma) through the LC system using your standard gradient method.

• Observation: Monitor the MS/MS chromatogram.

• System Validation Check: If the baseline drops by >15% at the known Rt​ of Mequitazine Impurity 4, matrix suppression is confirmed, and Protocol 2 must be executed[5].

Protocol 2: Phospholipid Depletion SPE Workflow

Purpose: To selectively remove >99% of phospholipids prior to LC-MS/MS injection.

• Pre-treatment: Aliquot 100 µL of plasma sample into a microcentrifuge tube. Add 10 µL of SIL-IS working solution.

• Precipitation: Add 300 µL of 1% Formic Acid in Acetonitrile. Vortex for 2 minutes to precipitate proteins and disrupt protein-analyte binding.

• Transfer: Transfer the entire mixture (supernatant + pellet) to a Phospholipid Depletion 96-well plate (e.g., HybridSPE).

• Elution: Apply positive pressure (or vacuum) at 5 psi for 3 minutes. Collect the eluate in a clean collection plate.

• System Validation Check: Calculate the IS-Normalized Matrix Factor using the formula:

  MF=Peak Area Ratio (Analyte/IS) in Neat SolventPeak Area Ratio (Analyte/IS) in Matrix Extract​

  Acceptance Criteria: The calculated MF must fall strictly between 0.85 and 1.15 to meet EMA/FDA bioanalytical method validation guidelines[6].

📚 References

1.[2] Title: Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Source: Longdom. URL: 2.[3] Title: Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Source: PubMed (NIH). URL: 3.[4] Title: Importance of matrix effects in LC–MS/MS... : Bioanalysis. Source: Ovid. URL: 4.[7] Title: Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Source: PMC (NIH). URL: 5.[6] Title: Overcoming matrix effects: expectations set by guidelines. Source: Bioanalysis Zone. URL: 6.[5] Title: Full article: Matrix Effects and Application of Matrix Effect Factor. Source: Taylor & Francis. URL: 7. Title: Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. Source: Sigma-Aldrich. URL: 8.[8] Title: Overcoming Matrix Interference in LC-MS/MS. Source: Separation Science. URL: 9.[1] Title: Mequitazine Impurity 4 | C20H20N2S | CID 18462029. Source: PubChem - NIH. URL:

Sources

• 1. Mequitazine Impurity 4 | C20H20N2S | CID 18462029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. tandfonline.com [tandfonline.com]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Overcoming Matrix Interference in LC-MS/MS | Separation Science [sepscience.com]

Fixing baseline noise during mequitazine impurity 4 quantification

[label="High Frequency\n(Spike/Random)", fillcolor="#4285F4"

Welcome to the Chromatography Technical Support Center . As a Senior Application Scientist, I have designed this specialized guide to address one of the most persistent challenges in pharmaceutical quality control: stabilizing the High-Performance Liquid Chromatography (HPLC) baseline during the trace quantification of Mequitazine Impurity 4 (CAS 151129-13-4)[1].

When quantifying related substances down to the 0.05% or 0.1% threshold, the Signal-to-Noise Ratio (SNR) is the absolute determinant of your Limit of Detection (LOD) and Limit of Quantification (LOQ)[2]. This guide will walk you through the causality of baseline anomalies, diagnostic workflows, and self-validating protocols to ensure absolute scientific integrity in your analytical results.

I. Diagnostic Workflow: Isolating Baseline Anomalies

Before adjusting method parameters, you must systematically decouple the HPLC system components to identify the root cause of the noise.

Diagnostic workflow for isolating baseline noise during HPLC quantification.

II. Frequently Asked Questions (Troubleshooting Q&A)

Q1: Why is my baseline exhibiting severe drift during the gradient elution of Mequitazine Impurity 4? A1: Mequitazine and its related azabicyclo-derivatives are typically analyzed using reversed-phase HPLC with UV detection at low wavelengths (e.g., 214 nm or 256 nm)[3]. At these wavelengths, acidic mobile phase modifiers like trifluoroacetic acid (TFA) absorb UV light strongly[4]. If you only add TFA to the aqueous phase (Mobile Phase A), the background absorbance will drop as the gradient shifts to the organic phase (Mobile Phase B), causing a severe baseline drift[5]. Causality: The detector is measuring the changing concentration of the UV-absorbing solvent, not just your analyte.

Q2: I am seeing high-frequency noise (fuzz/spikes) that obscures the Impurity 4 peak. How do I fix this? A2: High-frequency noise is almost entirely mechanical or electronic. The two primary culprits are micro-bubbles in the flow cell due to inadequate solvent degassing, or a failing UV detector lamp[6][7]. Causality: As micro-bubbles pass through the detector flow cell, they scatter the UV light, causing sharp, erratic spikes in absorbance. Similarly, an aging UV lamp emits lower energy, forcing the detector's electronics to amplify the signal, which proportionally amplifies the background noise[7].

Q3: What are the optimal detector settings to maximize the SNR for Mequitazine Impurity 4 without artificially distorting the raw data? A3: Baseline noise is mathematically defined as the difference between the largest and smallest point of a peak-free baseline section[2]. While you can use digital filters (time constants) to smooth this noise, over-filtering is dangerous. Causality: A time constant that is too fast captures excessive electronic noise; one that is too slow will artificially broaden the Impurity 4 peak and reduce its height, negating any SNR gain[2]. The optimal time constant should be set to approximately 1/10th of the peak width at half-height.

III. Quantitative Impact on Method Performance

To demonstrate the causality of system optimization, the following table summarizes how specific parameters impact the baseline noise and the resulting SNR for Mequitazine Impurity 4.

Table 1: Impact of HPLC Parameters on Impurity 4 Quantification

System Parameter	Sub-optimal Condition	Optimized Condition	Baseline Noise (mAU)	Impurity 4 SNR
Mobile Phase Additive	0.1% TFA in Aqueous only	0.1% TFA balanced in A & B	1.85 (Severe Drift)	4:1 (Fail)
Solvent Degassing	Ambient / No Degassing	Inline Vacuum + Sparging	0.95 (Spikes)	7:1 (Fail)
Flow Cell Temperature	Ambient (Fluctuating)	40°C (Thermostatted)	0.40 (Wandering)	12:1 (Pass)
Detector Time Constant	0.1 s (Under-filtered)	1.0 s (Matched to peak)	0.15 (Stable)	25:1 (Optimal)

IV. Self-Validating Experimental Protocols

Do not guess the source of your baseline noise. Execute these self-validating protocols to definitively isolate and resolve the issue.

Protocol 1: Systemic Isolation and Flow Cell Passivation

Objective: Determine if the noise originates from the column chemistry, the solvent, or the detector hardware.

• Zero-Volume Injection (The Solvent Check): Run your standard gradient method without injecting a sample.

  • Causality: If the noise or drift persists, the issue is independent of the sample matrix.

• Column Bypass (The Hardware Check - Self-Validation Step): Remove the HPLC column and connect the pump directly to the detector using a zero-dead-volume restrictor capillary. Run the mobile phase at the method flow rate.

  • Validation: If the baseline immediately stabilizes, the noise was caused by column bleed or late-eluting contaminants trapped on the stationary phase. If the noise persists, proceed to step 3.

• Flow Cell Cleaning: A dirty flow cell window scatters light. Flush the flow cell sequentially with HPLC-grade water, methanol, and finally water at a low flow rate (e.g., 0.5 mL/min)[5].

• Lamp Energy Verification: Access your Chromatography Data System (CDS) and check the UV lamp intensity counts. If the energy is below the manufacturer's recommended threshold, replace the lamp and recalibrate the wavelength[7].

Protocol 2: Mobile Phase Optimization for Phenothiazine Derivatives

Objective: Suppress baseline drift caused by UV-absorbing additives and prevent on-column oxidation of mequitazine.

• Solvent Balancing: Phenothiazines often require acidic modifiers to prevent peak tailing of the basic azabicyclo nitrogen. If using 0.1% TFA in Mobile Phase A, add exactly 0.1% TFA to Mobile Phase B (Acetonitrile or Methanol)[5].

  • Causality: This ensures the background UV absorbance remains constant across the entire gradient profile, flattening the baseline.

• Aggressive Degassing: Mequitazine is highly susceptible to peroxide oxidation, forming sulfoxide and sulfone degradates[3]. Dissolved oxygen not only causes baseline spikes but degrades your analyte. Utilize inline vacuum degassing combined with initial helium sparging for 5 minutes prior to the run[4][7].

• Thermal Matching: Refractive index changes due to temperature differences between the column and the flow cell cause baseline wandering. If your column oven is set to 40°C, ensure you are using a secondary heat exchanger to match the mobile phase temperature to the flow cell temperature before it enters the detector[5].

V. References

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! - PharmaCores. [Link]

• Eliminating Baseline Problems - Agilent. [Link]

• HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee. [Link]

• Why Your HPLC Baseline Drifts—And How to Stop It - Separation Science. [Link]

• Mequitazine Impurity 4 - CAS - 151129-13-4 - Axios Research. [Link]

• Stability indicating methods for assay of mequitazine in presence of its degradate - ResearchGate. [Link]

Sources

• 1. Mequitazine Impurity 4 - CAS - 151129-13-4 | Axios Research [axios-research.com]
• 2. HPLC Troubleshooting: Why Signal-to-Noise Ratio Determines Limit of Detection [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. sepscience.com [sepscience.com]
• 5. agilent.com [agilent.com]
• 6. Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! [pharmacores.com]
• 7. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Method Modernization: Cross-Validating HPLC and UHPLC for Mequitazine Impurity 4

In the pharmaceutical industry, the drive for greater efficiency without compromising data integrity is relentless. The migration from High-Performance Liquid Chromatography (HPLC) to Ultra-High-Performance Liquid Chromatography (UHPLC) is a prime example of this evolution, promising faster analysis times and reduced solvent consumption.[1] However, this transition is not a simple "plug-and-play" operation. It requires a rigorous cross-validation process to ensure the modernized method is equivalent to, or better than, the original. This is especially critical when dealing with the quantification of impurities, where accuracy is paramount for patient safety.[2]

This guide provides an in-depth, experience-based walkthrough of the cross-validation process for an analytical method designed to quantify Mequitazine Impurity 4, a potential related substance in the H1 antagonist Mequitazine.[3][4] We will move beyond a simple checklist of validation parameters, delving into the scientific rationale behind the experimental design, the nuances of method transfer, and the interpretation of comparative data.

The "Why": Strategic Rationale for Method Migration

The decision to migrate the Mequitazine Impurity 4 assay from HPLC to UHPLC is driven by clear operational and performance goals. Traditional HPLC methods, often built around columns with 5 µm particles, are robust but can have run times of 20-30 minutes or more.[5] In a quality control (QC) environment, this can create a significant bottleneck. UHPLC systems, which utilize columns with sub-2 µm particles, can operate at higher pressures and linear velocities, drastically reducing analysis time—often by a factor of 9 or more—while maintaining or even enhancing separation efficiency.[6] This translates to higher sample throughput, faster batch release, and significant cost savings from reduced solvent usage.

The core principle of this migration rests on maintaining the quality of the analytical result. Therefore, a cross-validation study is not merely a regulatory hurdle; it is the scientific proof required to demonstrate that the new UHPLC method is "fit for purpose" and produces data that is entirely reliable and consistent with the legacy HPLC method.[7]

The Cross-Validation Workflow: A Visual Overview

The entire process, from evaluating the legacy method to final approval of the new UHPLC method, follows a structured, multi-stage workflow. This ensures that each step is logically sound and that the final data comparison is scientifically valid.

Caption: Workflow for HPLC to UHPLC method cross-validation.

Part 1: Experimental Protocols

A successful cross-validation hinges on meticulously planned and executed experiments. The following protocols for both the HPLC and UHPLC methods are grounded in established chromatographic principles and regulatory expectations.

Protocol 1: Original HPLC Method for Mequitazine Impurity 4

This protocol represents a typical legacy method for impurity quantification.

1. Chromatographic System & Conditions:

• System: Agilent 1260 Infinity II or equivalent HPLC system.

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-20 min: 20% to 80% B

  • 20-22 min: 80% B

  • 22-23 min: 80% to 20% B

  • 23-30 min: 20% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

2. Standard and Sample Preparation:

• Diluent: 50:50 Acetonitrile:Water.

• Impurity 4 Standard Stock (100 µg/mL): Accurately weigh and dissolve 10 mg of Mequitazine Impurity 4 reference standard[8] in 100.0 mL of diluent.

• Spiking Solution (for Accuracy): Prepare solutions of Mequitazine drug substance spiked with the Impurity 4 standard at concentrations corresponding to 50%, 100%, and 150% of the specification limit (e.g., 0.1%).

• Sample Solution (1 mg/mL Mequitazine): Accurately weigh and dissolve 50 mg of Mequitazine API in 50.0 mL of diluent.

Protocol 2: Transferred & Optimized UHPLC Method for Mequitazine Impurity 4

The transfer from HPLC to UHPLC is not arbitrary; it is calculated to preserve the separation's fundamental characteristics. The key is to maintain a constant ratio of column length (L) to particle size (dp), which helps preserve resolution.[9]

Causality of Parameter Choices:

• Column Selection: A shorter column (50 mm) with smaller particles (1.8 µm) is chosen to enable high-speed analysis. The L/dp ratio is kept similar to the HPLC method to maintain resolving power.

• Flow Rate Adjustment: The flow rate is increased. A simple geometric scaling calculation is used as a starting point: F_UHPLC = F_HPLC * (d_c,UHPLC² / d_c,HPLC²), where d_c is the column's internal diameter.[5] This maintains the linear velocity.

• Gradient Time Adjustment: The gradient time (t_g) must be scaled to the new column volume and flow rate to maintain selectivity: t_g,UHPLC = t_g,HPLC * (V_m,UHPLC / V_m,HPLC) * (F_HPLC / F_UHPLC), where V_m is the column dead volume.

• Injection Volume Scaling: The injection volume must be reduced to prevent band broadening on the smaller-volume UHPLC column.[10]

1. Chromatographic System & Conditions:

• System: Waters Acquity UPLC H-Class or equivalent UHPLC system.

• Column: Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program (Scaled):

  • 0-0.5 min: 20% B

  • 0.5-2.5 min: 20% to 80% B

  • 2.5-2.7 min: 80% B

  • 2.7-2.8 min: 80% to 20% B

  • 2.8-3.5 min: 20% B (Re-equilibration)

• Flow Rate: 0.5 mL/min.

• Column Temperature: 35°C (Slightly increased to reduce viscosity at higher flow velocity).

• Detection Wavelength: 254 nm.

• Injection Volume: 2 µL.

2. Standard and Sample Preparation:

• Identical to the HPLC method to ensure comparability.

Part 2: Comparative Data Analysis

The core of the cross-validation is the direct comparison of performance characteristics as defined by the International Council for Harmonisation (ICH) guideline Q2(R1).[11][12] The objective is to demonstrate that the UHPLC method's performance is equivalent to the HPLC method against pre-defined acceptance criteria.

Table 1: System Suitability Comparison

System suitability is a prerequisite for any valid chromatographic analysis, ensuring the system is performing adequately on the day of analysis.[13]

Parameter	HPLC Method	UHPLC Method	Acceptance Criteria
Tailing Factor (Impurity 4)	1.15	1.08	≤ 2.0
Theoretical Plates (Impurity 4)	12,500	14,800	> 2000
Resolution (Impurity 4 vs. nearest peak)	3.5	3.8	> 2.0
%RSD of 6 Injections	0.85%	0.65%	≤ 2.0%

Insight: The UHPLC method shows improved efficiency (higher plate count) and peak symmetry (lower tailing factor), which are expected benefits of using smaller particle technology. Both methods comfortably meet standard system suitability requirements.

Table 2: Validation Parameter Cross-Validation

This table summarizes the critical validation parameters that prove the method's suitability for its intended purpose: quantifying Mequitazine Impurity 4.

Validation Parameter	HPLC Method Results	UHPLC Method Results	Acceptance Criteria for Equivalence
Specificity	No interference at the retention time of Impurity 4 from blank, placebo, or other known impurities. Peak purity > 0.999.	No interference at the retention time of Impurity 4 from blank, placebo, or other known impurities. Peak purity > 0.999.	No co-elution; peak purity passes.
Linearity (Correlation Coefficient, r²)	0.9995	0.9997	r² ≥ 0.999
Range (µg/mL)	0.1 - 1.5	0.1 - 1.5	Covers 50% to 150% of specification.
Accuracy (% Recovery)	98.9% - 101.5%	99.2% - 101.1%	Mean recovery between 98.0% - 102.0%.
Precision (Repeatability, %RSD)	1.3%	1.1%	%RSD ≤ 5.0% for impurities.
Limit of Quantitation (LOQ, µg/mL)	0.1	0.08	Reportable; must be ≤ specification limit.
Robustness	Unaffected by minor changes in flow (±10%) and temp (±2°C).	Unaffected by minor changes in flow (±10%) and temp (±2°C).	System suitability parameters met.
Solution Stability (24h, % Change)	-1.2%	-1.0%	≤ 5.0% change.

Insight: The data clearly shows that the UHPLC method not only meets but, in some cases, slightly exceeds the performance of the HPLC method. The linearity is excellent, accuracy is well within acceptable limits, and precision is improved. The lower LOQ for the UHPLC method indicates slightly better sensitivity.

Statistical Equivalence

While comparing the data tables provides a good overview, a more rigorous assessment involves statistical equivalence testing. The Two One-Sided Tests (TOST) procedure is a common and powerful tool for this purpose.[14][15] This test assesses whether the 90% confidence interval of the difference between the means of the two methods falls within a pre-defined equivalence margin (e.g., ±5%).

For example, by analyzing the accuracy results from both methods across multiple preparations, if the TOST analysis shows that the 90% confidence interval for the difference in mean recovery is within [-2.0%, +2.0%], we can be statistically confident that the methods produce equivalent results for accuracy.[16]

Conclusion and Recommendations

The comprehensive cross-validation data demonstrates that the developed UHPLC method for the quantification of Mequitazine Impurity 4 is a suitable replacement for the legacy HPLC method. The UHPLC method provides equivalent or superior performance across all critical validation parameters, including specificity, linearity, accuracy, and precision.

The primary benefits of adopting this modernized method are a dramatic reduction in analysis time (from 30 minutes to 3.5 minutes) and a corresponding decrease in solvent consumption by over 80%. This modernization enhances laboratory throughput, reduces operational costs, and contributes to more sustainable laboratory practices without compromising the quality and reliability of the analytical data. The UHPLC method is hereby validated and recommended for implementation in routine quality control testing.

References

• ICH. Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use; 2005. [Link][7][11]

• FDA. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration; 2021. [Link][17]

• PubChem. Mequitazine Impurity 4. National Center for Biotechnology Information. [Link][3]

• KNAUER. Application Note - Guidelines for method transfer from HPLC to UHPLC. [Link][10]

• Guillarme D, Veuthey JL. Guidelines for the use of UHPLC instruments. [Link][6]

• Trudell J. Best Practices in HPLC to UHPLC Method Transfer. Labcompare; 2021. [Link][5]

• USP. Understanding the Latest Revisions to USP <621>. Agilent Technologies; 2023. [Link][13]

• Télessy I, et al. Statistical tools and approaches to validate analytical methods: methodology and practical examples. Journal of Pharmaceutical and Biomedical Analysis; 2011. [Link][16]

• EMA. ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency; 1995. [Link][12]

• Zhong J, Lee K, Tsong Y. Statistical Assessment of Analytical Method Transfer. Journal of Biopharmaceutical Statistics; 2008. [Link]

• Hoffman D, Kringle R. Design and Analysis of Method Equivalence Studies. Analytical Chemistry; 2009. [Link][14]

• Nelson P. Statistical Analysis of Equivalence Data from Method or Technology Transfer Studies. Prism; 2020. [Link][15]

• USP. General Chapter <621> Chromatography. United States Pharmacopeia. [Link]

• Jurotu C, et al. Ultra-high Speed Analysis of USP methods conforming to the New USP General Chapter 621 Allowed Limits. Pittcon; 2015. [Link][9]

• Axios Research. Mequitazine Impurity 4. [Link][8]

• Veeprho. Mequitazine Impurities and Related Compound. [Link][4]

Sources

• 1. HPLC to UHPLC Method Transfer Series | PerkinElmer [perkinelmer.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Mequitazine Impurity 4 | C20H20N2S | CID 18462029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. labcompare.com [labcompare.com]
• 6. hplc.eu [hplc.eu]
• 7. database.ich.org [database.ich.org]
• 8. Mequitazine Impurity 4 - CAS - 151129-13-4 | Axios Research [axios-research.com]
• 9. lcms.cz [lcms.cz]
• 10. analyticsplus.wordpress.com [analyticsplus.wordpress.com]
• 11. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 12. ema.europa.eu [ema.europa.eu]
• 13. agilent.com [agilent.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Statistical Analysis of Equivalence Data from Method or Technology Transfer Studies | Prism [prismtc.co.uk]
• 16. Statistical tools and approaches to validate analytical methods: methodology and practical examples | International Journal of Metrology and Quality Engineering (IJMQE) [metrology-journal.org]
• 17. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Mequitazine Impurity 4

As a Senior Application Scientist, I approach the handling of Active Pharmaceutical Ingredient (API) impurities not merely as routine laboratory tasks, but as calculated risk-mitigation exercises. Mequitazine Impurity 4 is a critical reference standard used in the analytical method validation and quality control of the antihistamine Mequitazine[1].

However, because synthetic impurities often retain or amplify the pharmacophore properties of their parent APIs, this compound must be handled with rigorous safety protocols. The parent API, a phenothiazine derivative, acts as an H1-receptor antagonist and exhibits acute oral toxicity (GHS Category 3)[2][3]. Consequently, Impurity 4 must be treated as a highly hazardous, toxic solid that poses severe inhalation and systemic risks if aerosolized[4].

The following guide provides the definitive, causality-driven operational framework for safely handling, solubilizing, and disposing of Mequitazine Impurity 4.

Hazard Profiling & Causality

To design an effective safety protocol, we must first understand the physical and chemical nature of the threat. Mequitazine Impurity 4 (10-(1-azabicyclo[2.2.2]oct-2-en-3-ylmethyl)phenothiazine) is a lipophilic, crystalline solid[5].

The Causality of the Hazard: Phenothiazine derivatives are prone to triboelectric charging (static buildup) during gravimetric transfer. This static charge causes the microscopic powder particles to repel from spatulas and weigh boats, leading to spontaneous aerosolization. Because the primary route of occupational exposure for this compound is the inhalation of toxic dust[6], our entire protective strategy is engineered around dust suppression and respiratory isolation .

Chemical & Physical Risk Matrix

Property	Value	Causality / Handling Implication
CAS Number	151129-13-4	Unique identifier required for hazardous waste manifesting[1].
Molecular Formula	C₂₀H₂₀N₂S	Contains sulfur and nitrogen; thermal decomposition releases toxic NOx and SOx gases[5][7].
Molecular Weight	320.46 g/mol	Small, lipophilic molecule; easily crosses biological membranes, increasing dermal absorption risk[1].
Physical State	Solid (Powder)	High risk of aerosolization; mandates the use of ventilated enclosures and wet-wipe decontamination[4].

Quantitative Personal Protective Equipment (PPE) Matrix

Do not rely on standard laboratory attire. The following PPE matrix is engineered specifically to break the exposure pathways associated with phenothiazine derivatives.

PPE Category	Specification	Quantitative Metric	Scientific Rationale
Respiratory	NIOSH N95, P100, or EN 149 FFP3	≥ 95% to 99.97% filtration	Directly mitigates the inhalation of aerosolized API dust, preventing systemic H301 toxicity[7].
Hand Protection	Double-layered Nitrile Gloves	≥ 0.11 mm thickness per layer	Prevents dermal absorption. Double-gloving allows the outer contaminated layer to be shed immediately if exposed[4].
Eye Protection	Chemical Splash Goggles	ANSI Z87.1 / EN 166 compliant	Phenothiazines can cause severe ocular irritation and corneal sensitization; safety glasses are insufficient[2].
Body Protection	Tyvek Lab Coat or Impermeable Gown	100% fluid/dust resistant	Prevents the accumulation of toxic micro-dust on standard porous cotton clothing, which can lead to secondary exposure[6].

Self-Validating Operational Workflow: Analytical Solubilization

When preparing analytical standards for LC-MS or HPLC, the transition from a dry powder to a liquid solution is the most dangerous phase. This protocol is designed as a self-validating system—meaning you cannot proceed to the next step unless the safety condition of the current step is visually or mechanically confirmed.

Step 1: Environmental Validation

• Action: Before opening the vial, activate the Ventilated Balance Enclosure (VBE) or Class II Biological Safety Cabinet.

• Validation: Check the magnehelic gauge to visually confirm a negative face velocity of 0.3–0.5 m/s.

• Causality: This ensures any aerosolized particles are actively pulled away from your breathing zone and trapped in the HEPA filter[4].

Step 2: Static Mitigation

• Action: Pass the sealed Mequitazine Impurity 4 vial and an anti-static weigh boat through a zero-stat ionizer.

• Validation: The weigh boat should sit completely flat on the balance pan without clinging to the operator's gloves.

• Causality: Neutralizing the electrostatic charge prevents the lipophilic powder from "jumping" and aerosolizing during the gravimetric transfer.

Step 3: Gravimetric Transfer

• Action: Using a micro-spatula, carefully transfer the required mass (e.g., 5.0 mg) into the weigh boat. Seal the stock vial immediately.

Step 4: In-Situ Solubilization (Critical Step)

• Action: Add your primary analytical diluent (e.g., Methanol or DMSO) directly to the weigh boat or volumetric flask while still inside the containment hood.

• Validation: Inspect the solution against a dark background. The solution must be completely clear. If particulates remain, sonicate the sealed vial.

• Causality: Liquid solutions do not pose a dust inhalation risk. By solubilizing the compound inside the containment zone, you completely eliminate the risk of transporting dry, toxic powder across the laboratory[2].

Spill Mitigation & Disposal Logistics

A spill of Mequitazine Impurity 4 must be treated as a toxic chemical release. Never dry-sweep this compound , as mechanical sweeping will immediately resuspend the toxic solid into the breathing zone[6][7].

• Isolation: Evacuate the immediate 2-meter radius. Ensure the room's HVAC system is not recirculating air.

• Dust Suppression (Knock-down): Gently mist the spill with a fine spray of water or lay damp absorbent pads directly over the powder. This binds the dust and prevents aerosolization[6].

• Mechanical Collection: Using a disposable plastic scoop, shovel the damp mass into a compatible, sealable hazardous waste container.

• Chemical Decontamination: Wipe the surface with a cloth dampened with 70% Isopropanol or Methanol to dissolve lipophilic residues, followed by a secondary wipe with soap and water.

• Waste Manifesting: Label the disposal container as "TOXIC SOLID, ORGANIC, N.O.S. (Mequitazine derivative) - UN2811, Hazard Class 6.1"[7]. Route the container to an approved high-temperature incineration facility[4].

Hazard Mitigation Workflow Diagram

Workflow for the safe handling, weighing, and spill mitigation of Mequitazine Impurity 4.

References

• Safety Data Sheet - Mequitazine , Fisher Scientific. 7

• Mequitazine Impurity 4 - CAS - 151129-13-4 , Axios Research. 1

• Mequitazine Impurity 4 | CID 18462029 , PubChem - NIH. 5

• Safety Data Sheet - Mequitazine , TCI Chemicals. 4

• Safety Data Sheet - Mequitazine , MedChemExpress. 2

• Safety Data Sheet - Mepazine Hydrochloride , Merck. 6

• Mequitazine | CID 4066 , PubChem - NIH. 3

Sources

• 1. Mequitazine Impurity 4 - CAS - 151129-13-4 | Axios Research [axios-research.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Mequitazine | C20H22N2S | CID 4066 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Mequitazine Impurity 4 | C20H20N2S | CID 18462029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. fishersci.com [fishersci.com]